Cas no 42558-50-9 (methyl (3S)-3-hydroxypentanoate)

• Product Name: methyl (3S)-3-hydroxypentanoate
• CAS No: 42558-50-9
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD00216722
• CID: 55586
• PubChem ID: 10290819
• Update Time: 2025-10-29

methyl (3S)-3-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-hydroxypentanoate
• methyl (3S)-3-hydroxypentanoate
• Methyl (S)-3-Hydroxypentanoate
• (+)-METHYL (S)-3-HYDROXYPENTANOATE
• (+)-Methyl (S)-3-hydroxyvalerate
• (+)-Methyl(S)-3-hydroxyvalerate
• XHFXKKFVUDJSPJ-YFKPBYRVSA-N
• (+)-methyl-(s)-3-hydroxyvalerate
• EN300-1850822
• MFCD00216722
• (S)-methyl 3-hydroxy-pentanoate
• (+)-Methyl (S)-3-hydroxyvalerate, >=98.0% (sum of enantiomers, GC)
• DTXSID40437811
• 42558-50-9
• A6935
• AKOS015918249
• BS-50670
• AC-26772
• methyl (S)-3-hydroxyvalerate
• (S)-Methyl3-Hydroxypentanoate
• SCHEMBL97737
• DB-007633
• Methyl(S)-3-hydroxypentanoate

• MDL： MFCD00216722
• Inchi： 1S/C6H12O3/c1-3-5(7)4-6(8)9-2/h5,7H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： XHFXKKFVUDJSPJ-YFKPBYRVSA-N
• SMILES： O[C@H](CC(=O)OC)CC

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Dark brown liquid
• Density: 1.029 g/mL at 20 °C(lit.)
• Melting Point: No data available
• Boiling Point: 203.9±13.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.427
• PSA: 46.53000
• LogP: 0.32040
• Specific Rotation: 37 º (c=1% in chloroform)
• Optical Activity: [α]20/D +37±2°, c = 1% in chloroform
• Solubility: Not available
• Vapor Pressure: 0.1±0.9 mmHg at 25°C

methyl (3S)-3-hydroxypentanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23; S24/25
• FLUKA BRAND F CODES：3
• Safety Term：S23;S24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on methyl (3S)-3-hydroxypentanoate

Methyl (3S)-3-Hydroxypentanoate: A Comprehensive Overview

Methyl (3S)-3-hydroxypentanoate, also known by its CAS number 42558-50-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is a methyl ester of (3S)-3-hydroxypentanoic acid, and its structure consists of a five-carbon chain with a hydroxyl group at the third carbon and a methyl ester group at the end. The stereochemistry at the hydroxyl-bearing carbon is S, which plays a crucial role in its biological activity and chemical reactivity.

The methyl (3S)-3-hydroxypentanoate molecule is notable for its ability to participate in various biochemical pathways, particularly those involving lipid metabolism and energy production. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules, including fatty acids and triglycerides. Its role in lipid signaling has been explored in depth, with researchers uncovering its involvement in modulating cellular responses to metabolic stress.

In terms of synthesis, methyl (3S)-3-hydroxypentanoate can be produced through several methods, including microbial fermentation and enzymatic catalysis. These methods are advantageous due to their high yield and selectivity, making them suitable for large-scale production in the pharmaceutical and food industries. The compound's chirality is preserved during these processes, ensuring that the S-enantiomer is retained for applications that require stereo-specific interactions.

One of the most promising areas of research involving methyl (3S)-3-hydroxypentanoate is its application in drug development. Scientists have investigated its potential as a lead compound for designing drugs targeting metabolic disorders such as obesity and type 2 diabetes. Preclinical studies have demonstrated that this compound can influence adipocyte differentiation and lipid accumulation, suggesting its role as a modulator of energy storage pathways.

Furthermore, methyl (3S)-3-hydroxypentanoate has been implicated in neuroprotective effects, particularly in models of neurodegenerative diseases like Alzheimer's disease. Research indicates that it may enhance cognitive function by improving mitochondrial energy production and reducing oxidative stress. These findings underscore its potential as a therapeutic agent for conditions associated with mitochondrial dysfunction.

In the food industry, methyl (3S)-3-hydroxypentanoate is recognized as a natural flavoring agent with a pleasant taste profile. It is commonly used in the formulation of beverages and snacks to enhance flavor without adding excessive calories or sugars. Its use in food applications aligns with the growing consumer demand for healthier alternatives while maintaining sensory appeal.

From an environmental perspective, the biodegradability of methyl (3S)-3-hydroxypentanoate has been studied to assess its impact on ecosystems. Research suggests that it undergoes rapid microbial degradation under aerobic conditions, making it an eco-friendly choice for industrial applications where sustainability is a priority.

In conclusion, methyl (3S)-3-hydroxypentanoate (CAS No. 42558-50-9) is a multifaceted compound with applications spanning pharmaceuticals, food science, and environmental chemistry. Its unique chemical properties and stereochemistry make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing studies continue to unravel its potential, this compound is poised to play an increasingly significant role in advancing both scientific knowledge and practical applications.